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Compound of Interest

Compound Name: Antitumor agent-171

Cat. No.: B15541676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Antitumor agent-171, also identified as Compound 35, is a potent inhibitor of the β-

catenin/BCL9 protein-protein interaction, a critical node in the Wnt signaling pathway frequently

dysregulated in various cancers.[1] By disrupting this interaction, Antitumor agent-171
effectively downregulates the transcription of Wnt target genes, such as axin2, leading to the

suppression of cancer cell proliferation.[1] This document provides detailed protocols for the

dissolution and application of Antitumor agent-171 in cell culture experiments, along with a

summary of its key biological activities.

Quantitative Data Summary
A summary of the key quantitative data for Antitumor agent-171 is presented in the table

below for easy reference.
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Property Value Reference

Molecular Weight 643.78 g/mol [1]

Appearance White to off-white solid [1]

Purity >98%

Primary Target β-catenin/BCL9 interaction [1]

IC50 (β-catenin/BCL9) 1.61 µM

IC50 (axin2 expression) 0.84 µM

IC50 (HCT116 cell viability) 4.39 µM

Binding Affinity (Kd to β-

catenin)
0.63 µM

Recommended Solvent Dimethyl sulfoxide (DMSO)

Storage Conditions (Powder)
-20°C for 3 years; 4°C for 2

years

Storage Conditions (In

Solvent)

-80°C for 6 months; -20°C for 1

month

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
Materials:

Antitumor agent-171 (lyophilized powder)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic water bath (optional)
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Procedure:

Equilibration: Allow the vial of Antitumor agent-171 and the anhydrous DMSO to equilibrate

to room temperature before opening to prevent moisture condensation.

Calculation: To prepare a 10 mM stock solution, the required volume of DMSO can be

calculated using the following formula: Volume (mL) = (Mass (mg) / Molecular Weight ( g/mol

)) / Concentration (mol/L) * 1000 For example, to dissolve 1 mg of Antitumor agent-171
(MW: 643.78), you would need: (1 mg / 643.78 g/mol ) / (10 mmol/L) = 0.1553 mL of DMSO.

Dissolution: Under sterile conditions (e.g., in a laminar flow hood), add the calculated volume

of anhydrous DMSO to the vial containing Antitumor agent-171.

Mixing: Vortex the solution thoroughly for 1-2 minutes until the powder is completely

dissolved. A brief sonication in a water bath may be necessary to aid dissolution. Visually

inspect the solution to ensure it is clear and free of particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots in tightly sealed vials at -80°C for up to 6

months or -20°C for up to 1 month.

Preparation of Working Solutions for Cell Culture
Materials:

10 mM Antitumor agent-171 stock solution in DMSO

Complete cell culture medium (pre-warmed to 37°C)

Sterile microcentrifuge tubes or plates

Procedure:

Intermediate Dilution (Optional but Recommended): To minimize the potential for

precipitation and ensure accurate final concentrations, it is advisable to first prepare an

intermediate dilution of the stock solution in complete cell culture medium. For example, to

achieve a 100 µM intermediate solution, dilute the 10 mM stock 1:100 (e.g., 2 µL of stock

into 198 µL of medium).
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Final Dilution: Add the required volume of the stock or intermediate solution to the final

volume of cell culture medium directly in the cell culture plate or flask.

Final DMSO Concentration: It is crucial to ensure that the final concentration of DMSO in the

cell culture medium is kept low, typically below 0.5%, to avoid solvent-induced cytotoxicity. A

vehicle control (medium with the same final concentration of DMSO) should always be

included in experiments.

Mixing: Gently mix the medium after adding the compound to ensure a homogenous

solution.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the targeted signaling pathway of Antitumor agent-171 and a

general workflow for its application in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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